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Compound of Interest

Compound Name: Mito-TEMPO

Cat. No.: B15608312 Get Quote

For researchers and scientists engaged in drug development and other advanced scientific

explorations, the responsible handling and disposal of chemical reagents like Mito-TEMPO is

paramount. This guide provides essential safety and logistical information, offering a clear,

step-by-step operational and disposal plan to ensure the safety of laboratory personnel and

environmental integrity. By adhering to these procedures, you can build a foundation of trust in

your laboratory's safety and chemical handling practices.

Mito-TEMPO is a mitochondria-targeted antioxidant widely used in research to study oxidative

stress.[1][2][3] While some safety data sheets (SDS) may indicate that it is not classified as a

hazardous substance, it is crucial to handle it with care and follow proper disposal protocols.[4]

One SDS notes that the toxicological properties have not been thoroughly investigated.[5]

Chemical and Physical Properties of Mito-TEMPO
A clear understanding of a substance's properties is the first step toward safe handling and

disposal. The following table summarizes the key quantitative data for Mito-TEMPO.
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Property Value

Molecular Formula
C₂₉H₃₅ClN₂O₂P[6][7] or C₂₉H₃₅N₂O₂P•Cl•H₂O

(hydrate)[2]

Molecular Weight 510.03 g/mol [6][7] or 528.04 g/mol (hydrate)[2]

Appearance Crystalline solid, Light yellow to orange[1][8]

Solubility

DMSO: 10 mg/mL, 100 mg/mL, or 255 mg/mL[1]

[8][9] Ethanol: 15 mg/mL[1] Water: 60 mg/mL[8]

PBS (pH 7.2): 5 mg/mL[1][10]

Storage Temperature -20°C[1][5][8]

Experimental Protocols: Disposal and Spill
Management
Proper disposal of Mito-TEMPO and management of spills are critical to maintaining a safe

laboratory environment.

Step-by-Step Disposal Protocol:

Waste Identification and Segregation:

Treat all Mito-TEMPO waste, including unused product, contaminated labware (e.g.,

pipette tips, vials), and personal protective equipment (PPE), as chemical waste.

Do not mix Mito-TEMPO waste with other waste streams unless compatibility has been

confirmed by your institution's Environmental Health and Safety (EHS) department.[11]

Containerization:

Place solid Mito-TEMPO waste into a clearly labeled, sealed, and non-reactive container.

[5][11]

For solutions, use a compatible, leak-proof container.
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The label should clearly state "Hazardous Waste," the chemical name "Mito-TEMPO," and

any other information required by your institution and local regulations.[11]

Storage of Waste:

Store the waste container in a designated, secure area away from incompatible materials.

Ensure the storage area is cool and well-ventilated.[5]

Arranging for Disposal:

Contact your institution's EHS department or a certified hazardous waste disposal service

to arrange for pickup and proper disposal.[11]

Note: While one safety data sheet suggests that smaller quantities can be disposed of with

household waste, this is not a recommended practice in a professional research setting.

Always adhere to official regulations and institutional protocols. Disposal must be made

according to official regulations.

Spill Management Protocol:

Immediate Actions:

Evacuate the immediate area of the spill to prevent exposure.

Ensure the area is well-ventilated.

Personal Protective Equipment (PPE):

Before cleaning the spill, don appropriate PPE, including a lab coat, safety goggles, and

chemical-resistant gloves (Nitrile rubber is a common choice).[5][11]

Containment and Cleanup:

For solid spills, carefully sweep or shovel the material to avoid creating dust.[5]

For liquid spills, use an inert absorbent material like sand or vermiculite to contain the

substance.[11]
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Collect the spilled material and any contaminated absorbent into a suitable container for

hazardous waste.[5][11]

Decontamination:

Clean the spill area thoroughly with an appropriate solvent, followed by soap and water.

[11]

Disposal of Cleanup Materials:

Dispose of all contaminated materials, including gloves and cleaning supplies, as

hazardous waste.[5][11]

Logical Workflow for Mito-TEMPO Disposal
The following diagram illustrates the decision-making process for the proper disposal of Mito-
TEMPO.
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Caption: Logical workflow for the safe disposal of Mito-TEMPO waste.
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By implementing these procedures, laboratories can ensure the safe handling and disposal of

Mito-TEMPO, fostering a culture of safety and environmental responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com
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